Cas no 26618-70-2 (Nitroethene)

• Product Name: Nitroethene
• CAS No: 26618-70-2
• MF: C₂H₃NO₂
• MW: 73.0507204532623
• CID: 1427867
• PubChem ID: 77197
• Update Time: 2025-04-20

Nitroethene Chemical and Physical Properties

Names and Identifiers

• Nitroethene
• nitroethene (2.5M in toluene)
• EN300-86457
• Nitroethylene
• DTXSID0075235
• Nitroethene, ~2M-2.5M in toluene
• 1-Nitroethene (~ 1 mole/L in Toluene)
• Q5273015
• 1-nitroethylene
• AT20025
• AKOS005146539
• 26618-70-2
• aci-nitroethylene
• AMY36706
• 3638-64-0
• A6293
• 1-nitroethene
• InChI=1/C2H3NO2/c1-2-3(4)5/h2H,1H
• RPMXALUWKZHYOV-UHFFFAOYSA-N
• CHEBI:51131
• Ethene, nitro-
• CH2=CHNO2
• NITROETHENE SOLUTION (1M IN XYLENE)

• Inchi： 1S/C2H3NO2/c1-2-3(4)5/h2H,1H2
• InChI Key： RPMXALUWKZHYOV-UHFFFAOYSA-N
• SMILES： [O-][N+](C=C)=O

Computed Properties

• Exact Mass: 73.016378338g/mol
• Monoisotopic Mass: 73.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 53.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.8Ų